![molecular formula C10H9FO3 B1323039 4-Fluoro-2-methoxycinnamic acid CAS No. 682804-98-4](/img/structure/B1323039.png)
4-Fluoro-2-methoxycinnamic acid
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Overview
Description
4-Fluoro-2-methoxycinnamic acid is a useful research compound. Its molecular formula is C10H9FO3 and its molecular weight is 196.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Analytical Methodologies and Quantification
Ferulic acid, a related compound to 4-Fluoro-2-methoxycinnamic acid, has been extensively studied for its quantification methodologies due to its wide applications in food, health, and cosmetic industries. Advanced analytical methodologies have been developed for its accurate quantification, which is crucial for its effective utilization in various industrial applications (Barberousse et al., 2008).
2. Therapeutic and Nutraceutical Applications
This compound is closely related to ferulic acid, which exhibits a range of therapeutic activities. These include antioxidant, antimicrobial, anti-inflammatory, and anti-cancer properties. Such properties make it a potential candidate for applications in treating diseases related to oxidative stress, such as cancer and diabetes, and for use in health supplements (de Oliveira Silva & Batista, 2017).
3. Industrial Applications in Foods and Cosmetics
Due to its low toxicity and a wide array of physiological functions, ferulic acid, similar in structure to this compound, is widely used in the food and cosmetic industries. It serves as a raw material for various products, including vanillin and preservatives, and is used as a cross-linking agent in the preparation of food gels and edible films (Ou & Kwok, 2004).
4. Pharmaceutical Functions
This compound, like its analogue ferulic acid, could be explored for its pharmaceutical functions. Ferulic acid has demonstrated effectiveness in cancer treatment, indicating the potential of its derivatives in similar applications. This includes the synthesis of novel compounds for leukemia treatment (Ünver & Cantürk, 2018).
5. Chemical Synthesis and Catalysis
The synthesis of this compound derivatives has been achieved through catalytic processes, indicating its potential in chemical synthesis and catalysis. This synthesis plays a crucial role in the preparation of chiral medicinal materials and in asymmetric reactions (Si, 2004).
Safety and Hazards
Properties
IUPAC Name |
3-(4-fluoro-2-methoxyphenyl)prop-2-enoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FO3/c1-14-9-6-8(11)4-2-7(9)3-5-10(12)13/h2-6H,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBAPVFYKWHSEKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)F)C=CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10695360 |
Source
|
Record name | 3-(4-Fluoro-2-methoxyphenyl)prop-2-enoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10695360 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
682804-98-4 |
Source
|
Record name | 3-(4-Fluoro-2-methoxyphenyl)prop-2-enoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10695360 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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